6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde
Description
This compound is a heterocyclic hybrid featuring a 1,2,4-triazine core fused with a 2-methylindole moiety, a phenyl substituent, and a carbaldehyde functional group. The triazine ring system is known for its role in medicinal chemistry, particularly in kinase inhibition and antimicrobial activity . The indole scaffold contributes to interactions with biological targets, such as serotonin receptors, while the carbaldehyde group may enhance reactivity in nucleophilic addition reactions. However, insights can be inferred from structurally related analogs.
Properties
Molecular Formula |
C19H16N4O2 |
|---|---|
Molecular Weight |
332.4 g/mol |
IUPAC Name |
6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-4,6-dihydro-1,2,4-triazine-1-carbaldehyde |
InChI |
InChI=1S/C19H16N4O2/c1-12-16(14-9-5-6-10-15(14)20-12)17-19(25)21-18(22-23(17)11-24)13-7-3-2-4-8-13/h2-11,17,20H,1H3,(H,21,22,25) |
InChI Key |
HBMZYBIOWBDJLQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)C3C(=O)NC(=NN3C=O)C4=CC=CC=C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde typically involves multi-step organic reactions. One common method involves the condensation of 2-methylindole with a suitable aldehyde, followed by cyclization with a triazine precursor. The reaction conditions often require the use of catalysts such as molecular iodine or N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction setups to ensure consistent production quality.
Chemical Reactions Analysis
Types of Reactions
6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The compound can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The indole and triazine rings can participate in electrophilic and nucleophilic substitution reactions, respectively
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide
Reduction: Sodium borohydride, lithium aluminum hydride
Substitution: Electrophiles and nucleophiles suitable for indole and triazine chemistry
Major Products Formed
Oxidation: Carboxylic acid derivatives
Reduction: Alcohol derivatives
Substitution: Various substituted indole and triazine derivatives
Scientific Research Applications
6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde has several scientific research applications:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Medicine: Explored for its potential as a therapeutic agent due to its unique structural features.
Mechanism of Action
The mechanism of action of 6-(2-methyl-1H-indol-3-yl)-5-oxo-3-phenyl-5,6-dihydro-1,2,4-triazine-1(2H)-carbaldehyde involves its interaction with specific molecular targets. The indole moiety can interact with various biological receptors, while the triazine ring can participate in hydrogen bonding and other interactions. These interactions can modulate biological pathways and exert therapeutic effects .
Comparison with Similar Compounds
Structural and Functional Group Differences
Key Observations :
- The target compound’s carbaldehyde group distinguishes it from analogs with carbothioamide (Compound 6) or sulfamide () functionalities, which may alter solubility and reactivity.
- Substituents like 2-methylindole and phenyl in the target contrast with the 6,6-dimethylindole and chlorophenyl groups in analogs, which could affect steric interactions and metabolic stability.
Physicochemical and Spectral Properties
Key Observations :
- The target compound’s carbaldehyde group would likely exhibit a strong C=O stretch in IR (~1700 cm⁻¹) and aldehyde proton resonance near δ 9–10 ppm in ^1^H-NMR, though experimental confirmation is needed.
- Analogs like Compound 6 show distinct IR peaks for C=S (1092 cm⁻¹) and C=O (1646 cm⁻¹), absent in the target .
- High melting points (210–230°C) in analogs suggest that the target may also exhibit thermal stability due to aromatic stacking and hydrogen bonding.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
